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Compound Name:
4-Borono-2-bromo-5-fluorobenzoic

acid

Cat. No.: B1522087 Get Quote

An In-depth Technical Guide to 4-Borono-2-bromo-5-fluorobenzoic Acid: A Trifunctional

Synthetic Building Block

Introduction: The Strategic Value of Trifunctionality
In the landscape of modern organic synthesis, particularly within drug discovery and materials

science, the efficiency of molecular construction is paramount. Success often hinges on the

use of highly functionalized building blocks that allow for precise, sequential, and diverse

modifications. 4-Borono-2-bromo-5-fluorobenzoic acid is an exemplar of such a reagent.

This synthetic intermediate is strategically equipped with three distinct and orthogonally

reactive functional groups on a single phenyl ring: a boronic acid, a bromine atom, and a

carboxylic acid.

This guide, intended for researchers, chemists, and drug development professionals, provides

a technical overview of the chemical properties, reactivity, and synthetic utility of 4-Borono-2-
bromo-5-fluorobenzoic acid. We will delve into the specific roles of each functional group, the

rationale behind its application in complex syntheses, and provide a representative protocol for

its use in one of the most powerful reactions in modern chemistry: the Suzuki-Miyaura cross-

coupling.
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While 4-Borono-2-bromo-5-fluorobenzoic acid is a specialized chemical intermediate, its

physical properties can be predicted based on its structure and comparison to analogous

compounds.

Table 1: Physicochemical Properties

Property Value / Description

Molecular Formula C₇H₅BBrFO₄

Molecular Weight 262.83 g/mol

IUPAC Name 4-Borono-2-bromo-5-fluorobenzoic acid

Predicted Appearance
White to off-white or pale yellow crystalline

powder.[1]

Predicted Solubility

Expected to be soluble in polar organic solvents

such as methanol, ethanol, and

dimethylformamide (DMF); sparingly soluble in

water.

CAS Number

Not uniquely assigned in major databases as of

this guide's publication. Researchers should

refer to supplier-specific identifiers.

Safety and Handling:

Material Safety Data Sheets (MSDS) for structurally related compounds, such as other

halogenated benzoic acids, indicate that this chemical should be handled with care.[2]

Hazards: Assumed to be harmful if swallowed, causing skin irritation and serious eye

irritation. May also cause respiratory irritation.[2]

Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. Avoid generating dust.
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Storage: Store in a cool, dry place in a tightly sealed container to protect from moisture,

which can degrade the boronic acid functionality.

Core Reactivity and Synthetic Rationale
The immense synthetic power of this molecule stems from the differential reactivity of its three

key functional groups. This allows for a programmed, step-wise approach to building molecular

complexity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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